Cas no 89293-01-6 (1H-1,2,4-Triazol-3-amine, 5-[4-(3-phenylpropyl)-1-piperazinyl]-)

• Product Name: 1H-1,2,4-Triazol-3-amine, 5-[4-(3-phenylpropyl)-1-piperazinyl]-
• CAS No: 89293-01-6
• MF: C₁₅H₂₂N₆
• MW: 286.375381946564
• CID: 605193
• PubChem ID: 13267639
• Update Time: 2025-04-19

1H-1,2,4-Triazol-3-amine, 5-[4-(3-phenylpropyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine, 5-[4-(3-phenylpropyl)-1-piperazinyl]-
• 3-[4-(3-phenylpropyl)piperazin-1-yl]-1H-1,2,4-triazol-5-amine
• SCHEMBL11203954
• 89293-01-6
• CHEMBL155329
• SCHEMBL16826407
• DTXSID70533254

• Inchi： 1S/C15H22N6/c16-14-17-15(19-18-14)21-11-9-20(10-12-21)8-4-7-13-5-2-1-3-6-13/h1-3,5-6H,4,7-12H2,(H3,16,17,18,19)
• InChI Key： OOYOPUDNAVZQPX-UHFFFAOYSA-N
• SMILES： N1(CCCC2C=CC=CC=2)CCN(C2=NNC(N)=N2)CC1

Computed Properties

• Exact Mass: 286.19059473g/mol
• Monoisotopic Mass: 286.19059473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.1Ų